Cas no 2230802-92-1 (1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride)

• Product Name: 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride
• CAS No: 2230802-92-1
• MF: C₁₃H₂₄ClNO₂
• MW: 261.78816318512
• CID: 5194261
• Update Time: 2025-06-08

1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(azepan-1-yl)methyl]cyclopentane-1-carboxylic acid hydrochloride
• 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride
• 1-(azepan-1-ylmethyl)cyclopentane-1-carboxylic acid;hydrochloride
• starbld0014955

• Inchi： 1S/C13H23NO2.ClH/c15-12(16)13(7-3-4-8-13)11-14-9-5-1-2-6-10-14;/h1-11H2,(H,15,16);1H
• InChI Key： PEJQMCXRNJWQDK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CN2CCCCCC2)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 40.5

Additional information on 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride

1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride: An Overview

1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride (CAS No. 2230802-92-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride is composed of a cyclopentane ring with a carboxylic acid group and an azepane ring linked through a methyl group. The presence of the azepane ring, which is a seven-membered nitrogen-containing heterocycle, imparts unique chemical and biological properties to the molecule. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical formulations.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride. One common approach involves the reaction of cyclopentanecarboxylic acid with azepane in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP). This method yields high purity and yield, making it a preferred choice for large-scale production.

The biological activities of 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preclinical studies have evaluated the analgesic effects of 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride. Animal models have shown that this compound effectively reduces pain responses in both acute and chronic pain models. The mechanism of action is believed to involve the modulation of nociceptive pathways through interactions with specific receptors or enzymes involved in pain signaling.

In addition to its anti-inflammatory and analgesic properties, recent research has explored the potential neuroprotective effects of 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride. Studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. These findings open up new avenues for its application in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride has also been investigated. Toxicity studies in animal models have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(Azepan-1-ylmethyl)cyclopentane-1-carboxylic acid hydrochloride (CAS No. 2230802-92-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory, analgesic, and neuroprotective properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical potential, paving the way for new treatments for various diseases.